Cas no 59594-64-8 (2-Bromo-6-fluorobenzenethiol)

2-Bromo-6-fluorobenzenethiol structure

Product Name:2-Bromo-6-fluorobenzenethiol

CAS No:59594-64-8

Molecular Formula:C₆H₄BrFS

Molecular Weight:207.063363075256

MDL:MFCD18089292

CID:4655625

PubChem ID:21495120

2-Bromo-6-fluorobenzenethiol Properties

Names and Identifiers

- 2-Bromo-6-fluoro-benzenethiol
- 2-Bromo-6-fluorothiophenol
- Benzenethiol, 2-bromo-6-fluoro-
- 2-Bromo-6-fluorobenzene-1-thiol
- MDL： MFCD18089292
- InChIKey： QVIXOBKDCYASRR-UHFFFAOYSA-N
- Inchi： 1S/C6H4BrFS/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
- SMILES： C1(S)=C(F)C=CC=C1Br

Computed Properties

Exact Mass: 205.92011g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 205.92011g/mol
Heavy Atom Count: 9
Complexity: 99.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 1Å²

2-Bromo-6-fluorobenzenethiol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01B9MZ-50mg	2-bromo-6-fluorobenzene-1-thiol	59594-64-8	95%	50mg	$279.00	2024-04-22
A2B Chem LLC	AW04523-50mg	2-Bromo-6-fluorobenzenethiol	59594-64-8	95%	50mg	$415.00	2024-04-19
abcr	AB403798-1 g	2-Bromo-6-fluorothiophenol; .	59594-64-8		1g	€452.00	2023-06-17
Crysdot LLC	CD12057423-5g	2-Bromo-6-fluorobenzenethiol	59594-64-8	95+%	5g	$1539	2024-07-24
Enamine	EN300-203866-0.05g	2-bromo-6-fluorobenzene-1-thiol	59594-64-8	95%	0.05g	$182.0	2023-09-16
Fluorochem	061591-1g	2-Bromo-6-fluorothiophenol	59594-64-8	95%+	1g	￡293.00	2022-03-01
TRC	B688905-500mg	2-Bromo-6-fluorobenzenethiol	59594-64-8		500mg	$ 345.00	2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1309663-50mg	2-Bromo-6-fluorobenzene-1-thiol	59594-64-8	95+%	50mg	￥4258.00

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

59594-64-8 (2-Bromo-6-fluorobenzenethiol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:59594-64-8)2-Bromo-6-fluorobenzenethiol

Purity:99%

Quantity:5g

Price($):1737.0